Cas no 51467-70-0 (2,4,6-Trimethylpyridin-3-amine)

• Product name: 2,4,6-Trimethylpyridin-3-amine
• CAS No: 51467-70-0
• MF: C₈H₁₂N₂
• MW: 136.19428
• MDL: MFCD05257015
• CID: 56011
• PubChem ID: 329775710

2,4,6-Trimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylpyridin-3-amine
• 2,4,6-trimethylpyridin-3-amine(SALTDATA: FREE)
• Pyridine,3-amino-2,4,6-trimethyl- (6CI,7CI)
• 2,4,6-Trimethyl-3-aminopyridine
• 3-Amino-2,4,6-trimethylpyridine
• NSC 170626
• BCP27017
• EN300-40798
• AM20061271
• 3-Pyridinamine, 2,4,6-trimethyl-
• A15611
• F8889-7745
• 2,4,6-Trimethylpyridin-3-amine, AldrichCPR
• NSC170626
• 51467-70-0
• 2,4,6-Trimethyl-3-pyridinamine
• NSC-170626
• MHUDSAALSISURX-UHFFFAOYSA-N
• AC-4761
• DTXSID00199443
• SB52799
• SCHEMBL5844082
• MFCD05257015
• AKOS003349039
• FT-0683223
• H11783
• 2,4,6-trimethyl-3-amino-pyridine
• DB-010093
• ALBB-010288
• STK520591

• MDL： MFCD05257015
• Inchi： 1S/C8H12N2/c1-5-4-6(2)10-7(3)8(5)9/h4H,9H2,1-3H3
• InChI Key： MHUDSAALSISURX-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=C1N)C)C

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.018
• Boiling Point: 256.4 °C at 760 mmHg
• Flash Point: 132.6 °C
• PSA: 38.91000
• LogP: 2.17020

2,4,6-Trimethylpyridin-3-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

2,4,6-Trimethylpyridin-3-amine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2,4,6-Trimethylpyridin-3-amine

Recent Advances in the Study of 2,4,6-Trimethylpyridin-3-amine (CAS: 51467-70-0) in Chemical Biology and Pharmaceutical Research

2,4,6-Trimethylpyridin-3-amine (CAS: 51467-70-0) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in drug synthesis, a ligand in catalysis, and a modulator in biological systems. The latest research highlights its promising role in the development of novel therapeutic agents and its utility in understanding complex biochemical pathways.

Recent studies have focused on the synthesis and functionalization of 2,4,6-Trimethylpyridin-3-amine to enhance its pharmacological properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are critical in targeting cancer-related signaling pathways. The study revealed that modifications at the amine group of the compound could significantly improve its binding affinity to specific kinase targets, thereby enhancing its therapeutic potential.

In addition to its role in drug development, 2,4,6-Trimethylpyridin-3-amine has been investigated for its applications in chemical biology. A recent preprint on *bioRxiv* highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study showcased the compound's ability to selectively bind to ROS, making it a valuable tool for studying oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Another area of interest is the compound's potential in catalysis. A 2024 paper in *ACS Catalysis* reported the use of 2,4,6-Trimethylpyridin-3-amine as a ligand in palladium-catalyzed cross-coupling reactions. The researchers found that the steric and electronic properties of the compound facilitated efficient bond formation, leading to higher yields and reduced byproducts. This advancement opens new avenues for sustainable and efficient synthetic methodologies in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the widespread adoption of 2,4,6-Trimethylpyridin-3-amine. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) proposed a novel encapsulation technique to enhance the compound's stability and bioavailability.

In conclusion, 2,4,6-Trimethylpyridin-3-amine (CAS: 51467-70-0) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span drug development, chemical probes, and catalysis, making it a valuable asset in the toolkit of researchers. Future studies will likely focus on overcoming current limitations and expanding its utility in diverse therapeutic and industrial contexts.